2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide

• Molecular Formula: C20H23ClN2O2
• Molecular Weight: 358.9 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-(piperidin-1-ylmethyl)phenyl]acetamide
• InChI: InChI=1S/C20H23ClN2O2/c21-18-6-2-3-7-19(18)25-15-20(24)22-17-10-8-16(9-11-17)14-23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-15H2,(H,22,24)
• InChI Key: CLMUWQVCRMTBHO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)CC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl

Description

2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide, also known as CPP-A, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of protein kinase Mζ (PKMζ), a key enzyme involved in the maintenance of long-term memory. In

Scientific Research Applications

2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide has been widely used in scientific research as a tool to study the role of PKMζ in long-term memory maintenance. It has been shown to be effective in blocking the maintenance of long-term memory in various animal models. In addition, 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide has been used to study the role of PKMζ in drug addiction, anxiety, and depression.

Mechanism of Action

2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide works by inhibiting the activity of PKMζ, a key enzyme involved in the maintenance of long-term memory. PKMζ is known to play a critical role in the formation and maintenance of long-term memory by regulating the strength of synaptic connections between neurons. By inhibiting PKMζ, 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide disrupts the maintenance of long-term memory, leading to the loss of previously formed memories.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of PKMζ in a dose-dependent manner, leading to the disruption of long-term memory maintenance. In addition, 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide is its specificity for PKMζ. This makes it a valuable tool for studying the role of PKMζ in long-term memory maintenance and other physiological processes. However, one of the limitations of 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide is its potential toxicity and side effects, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide. One area of interest is the role of PKMζ in drug addiction and the potential use of 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide as a treatment for addiction. Another area of interest is the development of more specific and less toxic inhibitors of PKMζ that could be used in a wider range of experiments. Finally, there is also interest in studying the role of PKMζ in other physiological processes, such as learning, cognition, and synaptic plasticity.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide involves the reaction of 2-chlorophenol with sodium hydroxide to form 2-chlorophenoxide, which is then reacted with 4-(1-piperidinylmethyl)benzaldehyde to form the intermediate product. The intermediate product is then reacted with acetic anhydride to form 2-(2-chlorophenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide.